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Compound of Interest

Compound Name: 2-Amino-4-morpholinopyridine

Cat. No.: B1291362

An In-depth Technical Guide to 2-Amino-4-
morpholinopyridine

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2-Amino-4-morpholinopyridine, a heterocyclic compound of interest to
researchers and professionals in drug development and organic chemistry.

Molecular Structure and IUPAC Name

2-Amino-4-morpholinopyridine is a substituted pyridine derivative. The pyridine ring is
substituted with an amino group at the 2-position and a morpholino group at the 4-position.

IUPAC Name: 4-morpholin-4-ylpyridin-2-amine[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-4-morpholinopyridine is
presented in the table below.
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Property Value Source
CAS Number 722549-98-6 [1]
Molecular Formula C9H13N30 [1]
Molecular Weight 179.22 g/mol [1]
Canonical SMILES ElCOCCNchZCC(:NCZCZ) [1]

InChl=1S/C9H13N30/c10-9-7-
InChl 8(1-2-11-9)12-3-5-13-6-4- [1]
12/h1-2,7H,3-6H2,(H2,10,11)

Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Amino-4-
morpholinopyridine was not found in the immediate search, a general approach can be
inferred from the synthesis of other 2-aminopyridines. A common method involves the reaction
of a suitable pyridine precursor with an amine.[2] For instance, a two-step synthesis of 2-
aminopyridines can be achieved from 2-mercaptopyridine.[2] This process involves the
conversion of the starting material into a dihydrothiazolopyridinium salt, which then reacts with
an excess of the desired amine, in this case, morpholine, to yield the final 2-aminopyridine
product.[2] The reaction conditions, such as solvent and temperature, can be optimized to
improve the yield.[2]

Applications in Research

2-Amino-4-morpholinopyridine serves as a valuable building block in organic synthesis and
medicinal chemistry.[1][3] As a substituted pyridine, it belongs to a class of heterocyclic
compounds that are prevalent in natural products and form the basis for the design of novel
molecules with specific biological functions.[3] The presence of both an amino and a
morpholino group provides multiple sites for further chemical modification, making it a versatile
scaffold for generating libraries of compounds for biological screening.[3]

Molecular Structure Diagram
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The following diagram illustrates the molecular structure of 2-Amino-4-morpholinopyridine.

Caption: Molecular structure of 4-morpholin-4-ylpyridin-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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